Cas no 269072-19-7 (methyl 5-amino-2-chlorobenzoate Hydrochloride)

• Product Name: methyl 5-amino-2-chlorobenzoate Hydrochloride
• CAS No: 269072-19-7
• MF: C₈H₉Cl₂NO₂
• MW: 222.068560361862
• MDL: MFCD11226278
• CID: 2130589
• PubChem ID: 25067350
• Update Time: 2025-10-25

methyl 5-amino-2-chlorobenzoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-chlorobenzoic acid methyl ester hydrochloride
• methyl 5-amino-2-chlorobenzoate,hydrochloride
• methyl5-amino-2-chlorobenzoatehydrochloride
• MFCD11226278
• AKOS027426832
• methyl 5-amino-2-chlorobenzoate;hydrochloride
• UFKIEWLFIQETME-UHFFFAOYSA-N
• 269072-19-7
• 5-amino-2-chloro-benzoic acid methyl ester hydrochloride
• CS-0531381
• SB80223
• SCHEMBL5389504
• methyl 5-amino-2-chlorobenzoate hydrochloride
• EN300-267908
• BS-37506
• DB-067701
• UKA07219
• methyl 5-amino-2-chlorobenzoate Hydrochloride

• MDL： MFCD11226278
• Inchi： 1S/C8H8ClNO2.ClH/c1-12-8(11)6-4-5(10)2-3-7(6)9;/h2-4H,10H2,1H3;1H
• InChI Key： UFKIEWLFIQETME-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(=O)OC)N.Cl

Computed Properties

• Exact Mass: 221.0010339Da
• Monoisotopic Mass: 221.0010339Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 5-amino-2-chlorobenzoate Hydrochloride

Compound CAS No. 269072-19-7: Methyl 5-Amino-2-Chlorobenzoate Hydrochloride

Methyl 5-amino-2-chlorobenzoate hydrochloride, with the CAS registry number 269072-19-7, is a versatile compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and material science. This compound is characterized by its unique structure, which combines an amino group at the 5-position and a chlorine substituent at the 2-position of the benzoate ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in various chemical reactions.

Recent studies have highlighted the potential of methyl 5-amino-2-chlorobenzoate hydrochloride in drug discovery. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly in the development of anti-inflammatory and anticancer agents. The amino group in the molecule serves as a reactive site for further functionalization, enabling the creation of diverse pharmacophores. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

In addition to its pharmaceutical applications, methyl 5-amino-2-chlorobenzoate hydrochloride has found utility in the synthesis of advanced materials. Its aromatic structure and substituent pattern make it an ideal candidate for constructing π-conjugated systems, which are essential in organic electronics. A research team from the University of California reported that derivatives of this compound can be used to fabricate high-performance organic semiconductors with improved charge transport properties.

The synthesis of methyl 5-amino-2-chlorobenzoate hydrochloride typically involves multi-step processes that include nucleophilic aromatic substitution and subsequent acid-base neutralization. The presence of both amino and chloro groups on the aromatic ring introduces steric and electronic effects that influence the reaction pathways. Recent advancements in catalytic methods have optimized these processes, leading to higher yields and better purity levels.

From an environmental perspective, methyl 5-amino-2-chlorobenzoate hydrochloride has been studied for its biodegradability and eco-toxicological profile. Research conducted by the European Chemicals Agency (ECHA) indicates that under controlled conditions, this compound undergoes efficient microbial degradation, minimizing its environmental footprint. This information is crucial for industries aiming to comply with stringent environmental regulations.

In conclusion, methyl 5-amino-2-chlorobenzoate hydrochloride (CAS No. 269072-19-7) stands out as a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its structural features and reactivity make it a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing scientific innovation is expected to grow significantly.